1,3-Dichloro-2,4-difluoro-5-nitrobenzene
Overview
Description
1,3-Dichloro-2,4-difluoro-5-nitrobenzene is a chemical compound with the molecular formula C6HCl2F2NO2 . It is not intended for human or veterinary use and is used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two chlorine atoms, two fluorine atoms, and one nitro group . The exact positions of these substituents on the benzene ring give the compound its unique properties.Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.98 g/mol. It has a density of 1.7±0.1 g/cm3 and a boiling point of 268.0±35.0 °C at 760 mmHg . The flash point is 115.9±25.9 °C .Scientific Research Applications
Structural and Computational Analysis
1,3-Dichloro-2,4-difluoro-5-nitrobenzene has been studied for its structural characteristics. A comparison with similar compounds like 1,3-diiodo-5-nitrobenzene and 1,3-dibromo-5-nitrobenzene shows the influence of different halogen atoms on molecular interactions. These studies highlight significant cohesive attractions within the molecular structure, emphasizing the role of halogen...O(nitro) and C-H...O(nitro) interactions in these compounds (Bosch, Bowling, & Speetzen, 2022).
Synthesis Processes
Research has explored the synthesis of related compounds like 2,4-difluoroaniline and 1,3-difluorobenzene from 1,2,4-trichlorobenzene. This process demonstrates an alternative pathway for generating difluoroaniline, a valuable compound in various chemical applications, thereby avoiding the need for costly 1,3-dichlorobenzene (Mason & Milner, 1994).
Electron Attachment Studies
The compound has been studied in the context of electron attachment to its derivatives, revealing insights into the formation and lifetimes of negative ions. Such research is crucial for understanding the electronic properties of nitrobenzene derivatives and their reactions in various chemical environments (Asfandiarov et al., 2007).
Aromatic Nucleophilic Substitution
Investigations into the ortho:para ratio in aromatic nucleophilic substitution reactions of derivatives of this compound contribute to a better understanding of reaction dynamics. These studies provide valuable data for predicting and controlling outcomes in synthetic chemistry (Bamkole, Hirst, & Udoessien, 1973).
Nitration and Sulphonation
The nitration and sulphonation of dichloro-nitrobenzenes, including 1,3-dichloro-2-nitrobenzene, have been studied to understand the yields and kinetics of these processes. Such research aids in the development of efficient synthesis methods for nitrobenzene derivatives (Melhuish et al., 1988).
properties
IUPAC Name |
1,3-dichloro-2,4-difluoro-5-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HCl2F2NO2/c7-2-1-3(11(12)13)6(10)4(8)5(2)9/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWALCRQILZGQDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)F)Cl)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HCl2F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378829 |
Source
|
| Record name | 1,3-dichloro-2,4-difluoro-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15952-70-2 |
Source
|
| Record name | 1,3-dichloro-2,4-difluoro-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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